6-(3,4-dimethyl-1-piperazinyl)-N-[3-(2-pyridinyl)propyl]nicotinamide

• IUPAC Name: 6-(3,4-dimethylpiperazin-1-yl)-N-(3-pyridin-2-ylpropyl)pyridine-3-carboxamide
• InChI: InChI=1S/C20H27N5O/c1-16-15-25(13-12-24(16)2)19-9-8-17(14-23-19)20(26)22-11-5-7-18-6-3-4-10-21-18/h3-4,6,8-10,14,16H,5,7,11-13,15H2,1-2H3,(H,22,26)
• InChI Key: LYOPWXBFCGOPLR-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1C)C2=NC=C(C=C2)C(=O)NCCCC3=CC=CC=N3
• Molecular Formula: C20H27N5O
• Molecular Weight: 353.5 g/mol

Description

6-(3,4-dimethyl-1-piperazinyl)-N-[3-(2-pyridinyl)propyl]nicotinamide, also known as DMPPN, is a chemical compound that has been widely studied for its potential applications in scientific research. DMPPN belongs to the class of nicotinamide adenine dinucleotide (NAD+) mimetics, which are compounds that mimic the structure and function of NAD+, a coenzyme that plays a crucial role in cellular metabolism.

Mechanism of Action

6-(3,4-dimethyl-1-piperazinyl)-N-[3-(2-pyridinyl)propyl]nicotinamide acts as an NAD+ mimetic, which means that it can bind to and activate enzymes that require NAD+ as a coenzyme. 6-(3,4-dimethyl-1-piperazinyl)-N-[3-(2-pyridinyl)propyl]nicotinamide has been shown to activate the sirtuin family of proteins, which are involved in regulating cellular metabolism, DNA repair, and aging. 6-(3,4-dimethyl-1-piperazinyl)-N-[3-(2-pyridinyl)propyl]nicotinamide has also been shown to inhibit the activity of PARP, an enzyme that is involved in DNA repair and cell death.
Biochemical and Physiological Effects:
6-(3,4-dimethyl-1-piperazinyl)-N-[3-(2-pyridinyl)propyl]nicotinamide has been shown to have various biochemical and physiological effects, including the activation of sirtuin proteins, the inhibition of PARP activity, and the modulation of cellular metabolism. 6-(3,4-dimethyl-1-piperazinyl)-N-[3-(2-pyridinyl)propyl]nicotinamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

6-(3,4-dimethyl-1-piperazinyl)-N-[3-(2-pyridinyl)propyl]nicotinamide has several advantages for lab experiments, including its ability to activate sirtuin proteins and inhibit PARP activity. However, 6-(3,4-dimethyl-1-piperazinyl)-N-[3-(2-pyridinyl)propyl]nicotinamide has some limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for the study of 6-(3,4-dimethyl-1-piperazinyl)-N-[3-(2-pyridinyl)propyl]nicotinamide, including:
1. Further studies on the mechanism of action of 6-(3,4-dimethyl-1-piperazinyl)-N-[3-(2-pyridinyl)propyl]nicotinamide and its effects on cellular metabolism, DNA repair, and aging.
2. Studies on the potential therapeutic applications of 6-(3,4-dimethyl-1-piperazinyl)-N-[3-(2-pyridinyl)propyl]nicotinamide in cancer biology, neurobiology, and metabolism.
3. Development of new 6-(3,4-dimethyl-1-piperazinyl)-N-[3-(2-pyridinyl)propyl]nicotinamide analogs with improved pharmacological properties and specificity.
4. Studies on the potential side effects and toxicity of 6-(3,4-dimethyl-1-piperazinyl)-N-[3-(2-pyridinyl)propyl]nicotinamide in animal models and human subjects.
5. Development of new methods for the synthesis and purification of 6-(3,4-dimethyl-1-piperazinyl)-N-[3-(2-pyridinyl)propyl]nicotinamide.
6. Studies on the potential interactions between 6-(3,4-dimethyl-1-piperazinyl)-N-[3-(2-pyridinyl)propyl]nicotinamide and other drugs or compounds.

Synthesis Methods

6-(3,4-dimethyl-1-piperazinyl)-N-[3-(2-pyridinyl)propyl]nicotinamide can be synthesized through a multistep process that involves the reaction of 3,4-dimethylpiperazine with 2-pyridinepropanol, followed by the addition of nicotinoyl chloride. The resulting compound can be purified through column chromatography and characterized through various spectroscopic techniques.

Scientific Research Applications

6-(3,4-dimethyl-1-piperazinyl)-N-[3-(2-pyridinyl)propyl]nicotinamide has been studied for its potential applications in various fields of scientific research, including cancer biology, neurobiology, and metabolism. 6-(3,4-dimethyl-1-piperazinyl)-N-[3-(2-pyridinyl)propyl]nicotinamide has been shown to activate the sirtuin family of proteins, which are involved in regulating cellular metabolism, DNA repair, and aging. 6-(3,4-dimethyl-1-piperazinyl)-N-[3-(2-pyridinyl)propyl]nicotinamide has also been shown to inhibit the activity of poly(ADP-ribose) polymerase (PARP), an enzyme that is involved in DNA repair and cell death.